Cas no 55682-91-2 (Heptacosanoic acid,methyl ester)

• Product Name: Heptacosanoic acid,methyl ester
• CAS No: 55682-91-2
• MF: C₂₈H₅₆O₂
• MW: 424.743049621582
• MDL: MFCD00057798
• CID: 380306
• PubChem ID: 41517
• Update Time: 2025-09-28

Heptacosanoic acid,methyl ester Chemical and Physical Properties

Names and Identifiers

• Heptacosanoic acid,methyl ester
• METHYL HEPTACOSANOATE
• DTXSID00204203
• Heptacosanoic acid, methyl ester
• MFCD00057798
• HY-W127513
• FT-0718480
• Heptacosanoic acid methyl ester, n-
• 81C7B9DB-5995-4F52-AAB0-484C04D6500B
• CS-0185741
• Methyl heptacosanoate, >=99%
• Heptacosanoic acid methyl ester
• AKOS015903264
• 55682-91-2
• SCHEMBL3503035
• SCVPLVIKFSVDDH-UHFFFAOYSA-N
• Methyl heptacosanoate #
• HEPTACOSANOICACIDMETHYLESTER
• DB-230506

• MDL： MFCD00057798
• Inchi： 1S/C28H56O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28(29)30-2/h3-27H2,1-2H3
• InChI Key： SCVPLVIKFSVDDH-UHFFFAOYSA-N
• SMILES： O(C)C(CCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 424.42800
• Monoisotopic Mass: 424.428031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 26
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.9
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.859±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 63-66 °C
• Boiling Point: 449 °C at 760 mmHg
• Flash Point: 226.1 °C
• Refractive Index: 1.452
• Solubility: Insuluble (1.8E-6 g/L) (25 ºC),
• PSA: 26.30000
• LogP: 9.93180

Heptacosanoic acid,methyl ester Security Information

• WGK Germany：3
• Safety Instruction： S22; S24/25
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters